3-methyl-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-4-nitrobenzamide
Overview
Description
3-methyl-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-4-nitrobenzamide is a chemical compound that has gained attention in scientific research due to its potential use in various applications. This compound has been synthesized using various methods, and its mechanism of action and physiological effects have been studied.
Mechanism of Action
The mechanism of action of 3-methyl-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-4-nitrobenzamide is not fully understood. However, it has been suggested that this compound inhibits the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has also been shown to induce apoptosis, which is the programmed cell death of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting the activity of certain enzymes and proteins. It has also been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-methyl-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-4-nitrobenzamide in lab experiments is its potential use in cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising compound for further research. However, one of the limitations of using this compound is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound.
Future Directions
There are several future directions for the research of 3-methyl-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-4-nitrobenzamide. One direction is to further study its potential use in cancer research. More studies are needed to determine the safety and efficacy of this compound in vivo. Another direction is to study its potential use in the treatment of other diseases such as Alzheimer's disease, Parkinson's disease, and diabetes. Further studies are needed to determine the mechanism of action of this compound and its potential therapeutic effects. Additionally, more research is needed to determine the optimal dosage and administration of this compound.
Scientific Research Applications
3-methyl-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-4-nitrobenzamide has been studied for its potential use in various scientific research applications. One of the potential applications is in the field of cancer research. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been studied for its potential use in the treatment of other diseases such as Alzheimer's disease, Parkinson's disease, and diabetes.
Properties
IUPAC Name |
3-methyl-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-4-nitrobenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N4O3S/c1-8-3-5-11-14(18-23-17-11)13(8)16-15(20)10-4-6-12(19(21)22)9(2)7-10/h3-7H,1-2H3,(H,16,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVMLXIKVLYOBPQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=NSN=C2C=C1)NC(=O)C3=CC(=C(C=C3)[N+](=O)[O-])C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N4O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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